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Ecotoxicity of Bixafen Across Species

The following tables summarize the toxic effects of bixafen on various non-target organisms, as reported in

recent scientific studies.

Table 1: Aquatic Organism Toxicity

Organism
Test
Duration

Key Endpoints & Effects Reported Values Source

Zebrafish
(Danio rerio)

Embryonic
exposure

Developmental toxicity, spinal
curvature, pericardial edema,

decreased heart rate, hatching delay

Effects at 0.1 -
0.3 µM [1]

Zebrafish
(Danio rerio)

Embryonic

exposure

Hepatotoxicity, pancreas toxicity,

downregulation of fabp10a gene

Effects at 0.1 -

0.3 µM [1]

Water Flea
(Daphnia
magna)

48 hours

(Acute)

Immobilization 48-h EC50: 0.964
mg/L [2]

Water Flea
(Daphnia
magna)

21 days
(Chronic)

Delayed first brood, reduced brood
size & number, inhibited growth &

molting

LOEC: 0.08
mg/L; NOEC:

0.04 mg/L [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s641858?utm_src=pdf-body
https://www.smolecule.com/products/s641858?utm_src=pdf-interest
https://www.smolecule.com/products/s641858?utm_src=pdf-body
https://www.smolecule.com/products/s641858?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10646-023-02687-y
https://link.springer.com/article/10.1007/s10646-023-02687-y
http://www.nyxxb.cn/en/article/Y2024/I6/1208
http://www.nyxxb.cn/en/article/Y2024/I6/1208
https://www.smolecule.com/products/s641858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Organism
Test
Duration

Key Endpoints & Effects Reported Values Source

Daphnia &
Algae

Not

Specified

General high toxicity Not Specified [3]

Table 2: Terrestrial Organism Toxicity

Organism
Test
Duration

Key Endpoints & Effects Reported Values Source

Earthworm
(Eisenia fetida)

56 days
(Chronic)

Oxidative stress, DNA damage,
weight loss, reduced reproduction

(number of offspring)

Dose-dependent
effects [3]

Earthworm
(Field
populations)

2.5 years

(Chronic)

No unacceptable long-term effects

on natural populations

At 3x

recommended field
rate [4]

Fish & Birds Not
Specified

General high toxicity to fish;
moderate toxicity to birds

Not Specified [5]

Detailed Experimental Protocols

To ensure reproducibility, here are the methodologies from the key studies cited.

Zebrafish Embryo Toxicity Test [1]

Organism: Wild-type zebrafish (Danio rerio).
Exposure: Embryos were exposed to bixafen at concentrations of 0.1, 0.2, and 0.3 µM.

Duration: From embryo stage until several days post-fertilization.
Endpoint Analysis: Developmental abnormalities (spinal curvature, pericardial edema), heart

rate, hatching rate, and organ development (liver, pancreas) were observed. Gene expression
related to liver function (fabp10a) was analyzed.

Daphnia magna Acute & Chronic Toxicity Test [2]
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Organism: Water flea (Daphnia magna).

Acute Test: 48-hour exposure to a range of bixafen concentrations to determine the
immobilization EC50.

Chronic Test: 21-day exposure to sublethal concentrations.
Endpoint Analysis: Time to first brood, number of offspring, number of broods, molting

frequency, body length, and intrinsic growth rate were recorded.

Earthworm Chronic Soil Toxicity Test [3]

Organism: Earthworm (Eisenia fetida).

Exposure: Worms were exposed in soil contaminated with bixafen at "environmentally
relevant levels" for 56 days.

Endpoint Analysis: Body weight, number of offspring (cocoons/juveniles), reactive oxygen
species (ROS) levels, DNA damage (8-OHdG biomarker), antioxidant enzyme activities, and

histopathological changes in intestines and reproductive organs were measured.

Mechanism of Action and Toxicity Pathways

Bixafen is a Succinate Dehydrogenase Inhibitor (SDHI) fungicide. The diagram below illustrates its

mechanism of action at the cellular level, which underlies its toxicity in both target fungi and non-target

organisms.
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Mitochondrion

Cellular Consequences
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This inhibition disrupts the vital TCA cycle and electron transport chain, leading to a cellular energy crisis

[3]. The blockage in the electron transport chain also promotes the generation of harmful Reactive Oxygen

Species (ROS), which can cause oxidative damage to DNA, lipids, and proteins, ultimately triggering cell

death (apoptosis) [3] [1]. This mechanism explains the observed toxic effects across different species, such

as developmental defects in zebrafish, reproductive inhibition in daphnia, and growth reduction in

earthworms.
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Key Comparative Conclusions

Sensitive Species: Aquatic invertebrates like Daphnia magna are highly vulnerable to bixafen,
showing significant acute and chronic reproductive toxicity at low concentrations (LOEC of 0.08 mg/L)

[2].
Vertebrate Effects: Zebrafish embryos exhibit developmental and organ toxicity, indicating potential

risks to aquatic vertebrates [1].
Soil Organisms: Laboratory studies show bixafen can cause significant sublethal stress to

earthworms, but long-term field studies at higher tiers of risk assessment found no population-level
effects, highlighting the importance of study design and tiered assessment approaches [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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